molecular formula C16H21N3O3S B303243 2-Methylpropyl {5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}carbamate

2-Methylpropyl {5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}carbamate

Cat. No. B303243
M. Wt: 335.4 g/mol
InChI Key: UUWFDCTXJRXCMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methylpropyl {5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}carbamate is a chemical compound that has been the subject of scientific research in recent years. It is commonly referred to as DMPT and is used in various fields, including agriculture, aquaculture, and medicine.

Mechanism of Action

The mechanism of action of DMPT is not fully understood. However, it is believed to act as a pheromone mimic, stimulating the olfactory receptors of aquatic species and increasing their feeding behavior. DMPT may also have a direct effect on the digestive system, improving nutrient absorption and utilization.
Biochemical and Physiological Effects:
DMPT has been shown to have a variety of biochemical and physiological effects on aquatic species. It has been found to increase the activity of digestive enzymes, improve the absorption of nutrients, and enhance the immune system. DMPT has also been shown to reduce stress levels in aquatic species, leading to improved growth performance and survival rates.

Advantages and Limitations for Lab Experiments

DMPT has several advantages for use in laboratory experiments. It is a stable and easy-to-use compound that can be added to feed or water. DMPT is also relatively inexpensive and has a long shelf life. However, there are some limitations to the use of DMPT in laboratory experiments. Its effectiveness may vary depending on the species and environmental conditions, and its use may not be appropriate in all experimental settings.

Future Directions

There are several areas of future research that could be explored with DMPT. One potential direction is to investigate its potential as a treatment for neurological disorders in humans. Another area of research could be to explore its use in the aquaculture industry, particularly in the development of sustainable and environmentally friendly aquaculture practices. Additionally, further studies could be conducted to better understand the mechanism of action of DMPT and its effects on different aquatic species.
Conclusion:
In conclusion, DMPT is a chemical compound that has been the subject of scientific research in recent years. Its synthesis method is relatively simple, and it has been extensively studied in the fields of agriculture, aquaculture, and medicine. DMPT has been shown to improve the growth performance and feed utilization of aquatic species, and it has potential applications in the treatment of neurological disorders. While there are some limitations to its use in laboratory experiments, DMPT has several advantages and is a promising area of future research.

Synthesis Methods

DMPT can be synthesized by reacting 2,4-dimethylphenol with thiosemicarbazide in the presence of a base such as potassium hydroxide. The resulting intermediate is then reacted with 2-bromo-2-methylpropane to produce DMPT. The synthesis method is relatively simple and yields a high purity product.

Scientific Research Applications

DMPT has been extensively studied in the fields of agriculture and aquaculture. It has been found to be an effective feed attractant for various aquatic species, including fish, shrimp, and crab. DMPT has also been shown to improve the growth performance and feed utilization of these species. In addition, DMPT has been shown to have potential applications in the medical field, particularly in the treatment of neurological disorders.

properties

Product Name

2-Methylpropyl {5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}carbamate

Molecular Formula

C16H21N3O3S

Molecular Weight

335.4 g/mol

IUPAC Name

2-methylpropyl N-[5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]carbamate

InChI

InChI=1S/C16H21N3O3S/c1-10(2)8-22-16(20)17-15-19-18-14(23-15)9-21-13-6-5-11(3)7-12(13)4/h5-7,10H,8-9H2,1-4H3,(H,17,19,20)

InChI Key

UUWFDCTXJRXCMT-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1)OCC2=NN=C(S2)NC(=O)OCC(C)C)C

Canonical SMILES

CC1=CC(=C(C=C1)OCC2=NN=C(S2)NC(=O)OCC(C)C)C

Origin of Product

United States

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